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For Researchers, Scientists, and Drug Development Professionals

GSK199 is a potent and selective inhibitor of Peptidyl Arginine Deiminase 4 (PAD4), an

enzyme implicated in various inflammatory and autoimmune diseases.[1][2] Its high selectivity

is a critical attribute for a therapeutic candidate, minimizing the potential for off-target effects.

This guide provides a comprehensive comparison of GSK199's cross-reactivity with other

enzymes, supported by experimental data and detailed methodologies.

Executive Summary
GSK199 demonstrates remarkable selectivity for PAD4 over other PAD family members and a

broad panel of other enzymes. Extensive screening has shown negligible inhibitory activity

against a wide range of proteins, highlighting its potential as a specific pharmacological tool

and therapeutic agent.

Cross-Reactivity Data
The following table summarizes the inhibitory activity of GSK199 against various enzymes. The

data is compiled from in vitro enzymatic assays.
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Target Enzyme
Family

Enzyme IC50 (µM)
Fold Selectivity vs.
PAD4

Peptidyl Arginine

Deiminases (PADs)
PAD1 >100 >500

PAD2 >100 >500

PAD3 >100 >500

PAD6 >100 >500

Other Enzymes
Panel of 50 unrelated

proteins*
>100 >500

Histone Deacetylases

(HDACs)
HDACs 1-11 >100** >500

*Details of the 50 unrelated proteins were not fully disclosed in the primary literature.

**GSK199 showed partial activation of HDAC1 and HDAC8 only at high concentrations (100

µM).

Signaling Pathway and Experimental Workflow
To understand the context of GSK199's action and how its selectivity was determined, the

following diagrams illustrate the PAD4 signaling pathway and the experimental workflows for

assessing cross-reactivity.
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PAD4 signaling pathway in NETosis.
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Cross-Reactivity Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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